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Compound of Interest

Compound Name: Niobium(V) ethoxide

Cat. No.: B8205230

Technical Support Center: Niobium(V) Ethoxide

This guide provides researchers, scientists, and drug development professionals with essential
information for the safe and effective handling and storage of moisture-sensitive Niobium(V)
ethoxide.

Frequently Asked Questions (FAQs)

Q1: What is Niobium(V) ethoxide and what are its primary applications?

Al: Niobium(V) ethoxide, with the chemical formula Nbz(OCzHs)10, is a metal-organic
compound that exists as a colorless to yellow liquid.[1][2][3] It is highly sensitive to moisture
and readily hydrolyzes.[1][2][4] Its high reactivity makes it a crucial precursor in materials
science, particularly for the sol-gel processing of materials containing niobium oxides.[1][3][5]
[6] Key applications include the synthesis of niobium oxide thin films for coatings, sensors, and
dielectric applications, as well as the creation of advanced catalysts and high-performance
electronic components like ferroelectric nanomaterials.[3][5][6][7]

Q2: How must Niobium(V) ethoxide be stored to prevent degradation?

A2: Due to its extreme sensitivity to moisture, Niobium(V) ethoxide must be stored under a
dry, inert atmosphere, such as nitrogen or argon.[5][8][9] The container should be kept tightly
sealed in a dry, cool, and well-ventilated place, away from heat, sparks, and open flames.[8][9]
[10] It is designated as a flammable liquid and should be stored in a flammables area.[2][11]
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Q3: What solvents are compatible with Niobium(V) ethoxide?

A3: Niobium(V) ethoxide is soluble in some organic solvents.[1][11] While specific
compatibility lists are not exhaustive in the literature, its use in sol-gel processes implies
compatibility with anhydrous alcohols (like ethanol) and other common anhydrous organic
solvents used in such syntheses. However, it reacts rapidly with water and protic solvents, so
all solvents must be rigorously dried before use.[7]

Q4: What are the primary safety hazards associated with Niobium(V) ethoxide?

A4: Niobium(V) ethoxide is a flammable and corrosive liquid.[5][8] It is classified with hazard
statements H226 (Flammable liquid and vapor) and H314 (Causes severe skin burns and eye
damage).[1][8] Therefore, it is crucial to handle it with appropriate personal protective
equipment (PPE), including chemical-resistant gloves (neoprene or nitrile rubber), safety
goggles or a face shield, and a lab coat.[8][12] All handling should be performed in a well-
ventilated area or a chemical fume hood.[8][12]

Troubleshooting Guide

Problem: My Niobium(V) ethoxide solution has turned cloudy or contains a white precipitate.

e Probable Cause: This is a classic sign of accidental hydrolysis. The compound has likely
been exposed to moisture from the atmosphere, glassware, or solvents. It reacts with water
to form insoluble niobium oxides (Nb20s).[1]

e Solution:

o Stop Usage: Do not use the compromised reagent for your experiment, as the presence of
niobium oxides will lead to inaccurate precursor concentration and potentially failed
synthesis.

o Verify Inert Conditions: Review your experimental setup. Ensure your glovebox or Schlenk
line provides a sufficiently inert atmosphere. Check for leaks and ensure the inert gas is
dry.

o Check Solvents: Ensure all solvents are freshly distilled from an appropriate drying agent
or are from a freshly opened bottle of anhydrous solvent.
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o Proper Glassware: All glassware must be oven-dried or flame-dried immediately before

use to remove any adsorbed moisture.

Problem: The reaction | am running is not yielding the expected product.

e Probable Cause 1: Reagent Degradation. As mentioned above, the Niobium(V) ethoxide

may have partially hydrolyzed, reducing the amount of active precursor available for the

reaction.

e Solution 1: Use a fresh, unopened bottle of the reagent or one that has been stored with

strict adherence to inert atmosphere protocols.

e Probable Cause 2: Thermal Decomposition. The compound begins to decompose thermally
at temperatures above 325-350 °C.[1]

e Solution 2: Verify that your reaction and processing temperatures do not exceed this limit

unless thermal decomposition is the intended outcome (e.g., in certain deposition

techniques).

Quantitative Data

The physical and chemical properties of Niobium(V) ethoxide are summarized below.

Property Value Citations

Chemical Formula C10H25NbOs or Nb2(OC2Hs)10 [1][5]

Molar Mass 318.21 g/mol [51[13]

Appearance Colorless to yellow liquid [11[31[5]

Density 1.258 - 1.268 g/mL at 25 °C [11[21[7]

Melting Point 5-6 °C [21[41[7]

Boiling Point 142 °C at 0.1 mmHg [21[7]

Flash Point 36 °C (96.8 °F) [1][2]

Refractive Index n20/D 1.516 [21[7]
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Experimental Protocols
Protocol: Preparation of a Niobium(V) Ethoxide Stock
Solution

This protocol outlines the standard procedure for preparing a stock solution of Niobium(V)
ethoxide under strictly anhydrous and anaerobic conditions.

Objective: To prepare a solution of known concentration for use in moisture-sensitive reactions.

Materials:

Niobium(V) ethoxide

Anhydrous solvent (e.g., ethanol, toluene, freshly distilled)

Schlenk flask or serum bottle with a rubber septum

Gas-tight syringes and needles

Inert gas supply (Argon or Nitrogen) with a bubbler

Oven-dried glassware
Procedure:

o Glassware Preparation: Dry the Schlenk flask and any other necessary glassware in an oven
at >120 °C for at least 4 hours. Allow to cool to room temperature under a stream of inert gas
or in a desiccator.

 Inert Atmosphere: Assemble the glassware on a Schlenk line. Evacuate the flask and backfill
with inert gas. Repeat this cycle three times to ensure the removal of all atmospheric oxygen
and moisture.

e Solvent Transfer: Using a cannula or a dry syringe, transfer the required volume of
anhydrous solvent into the Schlenk flask under a positive pressure of inert gas.
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o Reagent Transfer: Allow the Niobium(V) ethoxide bottle to come to room temperature
before opening it inside a glovebox or under a positive flow of inert gas. Using a clean, dry,
gas-tight syringe, carefully withdraw the required volume of Niobium(V) ethoxide.

o Note: The density is approximately 1.268 g/mL, which can be used to calculate the
required volume from a target mass.[2][7]

o Addition to Solvent: Pierce the septum of the Schlenk flask with the syringe needle and
slowly add the Niobium(V) ethoxide to the solvent while stirring. A slow, subsurface addition
is recommended to ensure rapid mixing and avoid localized heating.

o Storage: Once the solution is homogeneous, wrap the septum and any joints with paraffin
film for extra protection. Store the solution in a cool, dark place under a positive pressure of
inert gas. If not for immediate use, storage in a glovebox antechamber is ideal.

Visualizations
Logical Relationships
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Caption: Factors leading to the degradation of Niobium(V) ethoxide.

Experimental Workflows
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Caption: Workflow for troubleshooting suspected sample hydrolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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